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Compound of Interest

Compound Name:
2-Bromo-4-methyl-nicotinic acid

ethyl ester

Cat. No.: B1283237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

2-Bromo-4-methyl-nicotinic acid ethyl ester, a key intermediate in pharmaceutical and

agrochemical research. This document includes a summary of its chemical and physical

characteristics, a detailed experimental protocol for its synthesis and purification, and a

workflow diagram for laboratory procedures.

Core Physicochemical Data
Quantitative data for 2-Bromo-4-methyl-nicotinic acid ethyl ester (CAS Number: 65996-17-

0) is summarized in the table below. It is important to note that while the molecular formula and

weight are specific to this compound, experimental data for properties such as boiling and flash

points for the 2-bromo-4-methyl isomer are not readily available in published literature. The

data provided for these specific properties are for the closely related isomer, 5-Bromo-2-methyl-

nicotinic acid ethyl ester, and should be considered as an estimation.
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Property Value Source

Molecular Formula C₉H₁₀BrNO₂ [Calculated]

Molecular Weight 244.09 g/mol [Calculated]

Appearance Pale yellow solid [1]

Boiling Point 263 °C

[1] (Data for 5-Bromo-2-

methyl-nicotinic acid ethyl

ester)

Flash Point 113 °C

[1] (Data for 5-Bromo-2-

methyl-nicotinic acid ethyl

ester)

Density 1.439 g/cm³

[1] (Data for 5-Bromo-2-

methyl-nicotinic acid ethyl

ester)

Water Solubility Slightly soluble in water

[1] (Data for 5-Bromo-2-

methyl-nicotinic acid ethyl

ester)

XLogP3 2.5 [Calculated]

Topological Polar Surface Area 39.2 Å² [Calculated]

Complexity 187 [Calculated]

Experimental Protocols
The following section details a representative experimental protocol for the synthesis and

purification of 2-Bromo-4-methyl-nicotinic acid ethyl ester, based on established

methodologies for similar nicotinic acid derivatives.

Synthesis of 2-Bromo-4-methyl-nicotinic acid ethyl ester
This procedure outlines the esterification of 2-bromo-4-methyl-nicotinic acid.

Materials:
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2-Bromo-4-methyl-nicotinic acid

Anhydrous ethanol

Concentrated sulfuric acid

Toluene

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Ethyl acetate

Hexane

Equipment:

Round-bottom flask with reflux condenser and magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Glassware for column chromatography

Thin-layer chromatography (TLC) apparatus

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-bromo-4-methyl-nicotinic acid in a

mixture of anhydrous ethanol and toluene.

Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the solution while

stirring.
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Reflux: Heat the mixture to reflux and maintain for several hours. Monitor the reaction

progress using thin-layer chromatography (TLC) with an appropriate eluent system (e.g.,

ethyl acetate/hexane).

Workup: Once the reaction is complete, cool the mixture to room temperature.

Neutralization: Carefully add a saturated solution of sodium bicarbonate to neutralize the

excess acid.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

ethyl acetate.

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude

product.

Purification by Silica Gel Column Chromatography
Procedure:

Column Preparation: Prepare a silica gel column using a slurry of silica gel in a non-polar

solvent such as hexane.

Loading: Dissolve the crude 2-Bromo-4-methyl-nicotinic acid ethyl ester in a minimal

amount of dichloromethane or the eluent and load it onto the column.

Elution: Elute the column with a gradient of ethyl acetate in hexane. The polarity of the eluent

should be gradually increased to separate the desired product from impurities.

Fraction Collection: Collect the fractions and monitor them by TLC to identify those

containing the pure product.

Solvent Removal: Combine the pure fractions and remove the solvent under reduced

pressure to yield the purified 2-Bromo-4-methyl-nicotinic acid ethyl ester.

Visualized Experimental Workflow
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The following diagram illustrates the key stages of the synthesis and purification process for 2-
Bromo-4-methyl-nicotinic acid ethyl ester.

Start: Reactants

2-Bromo-4-methyl-nicotinic acid
Anhydrous Ethanol

Toluene
Sulfuric Acid

Esterification
(Reflux)

Mixing Aqueous Workup
(Neutralization & Extraction)

Reaction Completion Drying & Concentration Crude Product Silica Gel Column
Chromatography

Purification Step Pure 2-Bromo-4-methyl-nicotinic
acid ethyl ester End: Purified Product

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for 2-Bromo-4-methyl-nicotinic acid ethyl
ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aaronchem.com [aaronchem.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Bromo-4-methyl-nicotinic acid ethyl ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283237#physicochemical-properties-of-2-bromo-4-
methyl-nicotinic-acid-ethyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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